Cas no 6321-02-4 ( )

• Product name: &nbsp
• CAS No: 6321-02-4
• MF: C₁₈H₂₃NO
• MW: 269.38132
• CID: 959224
• PubChem ID: 54609081

  Chemical and Physical Properties

Names and Identifiers

• 2-[1-(butylamino)-2-phenylethyl]phenol hydrochloride
• 6321-02-4
• DTXSID50714802
• NSC-32266
• NSC32266
• 2-[1-(Butylamino)-2-phenylethyl]phenol--hydrogen chloride (1/1)
•  

• Inchi： InChI=1S/C18H23NO.ClH/c1-2-3-13-19-17(14-15-9-5-4-6-10-15)16-11-7-8-12-18(16)20;/h4-12,17,19-20H,2-3,13-14H2,1H3;1H
• InChI Key： QSHFMLBEMBZPLN-UHFFFAOYSA-N
• SMILES： CCCCNC(CC1=CC=CC=C1)C2=CC=CC=C2O.Cl

Computed Properties

• Exact Mass: 269.17809
• Monoisotopic Mass: 305.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26